Cas no 791810-00-9 ((1S,2R,8R)-2,3,3-Trimethyltricyclo[5.4.0.01,8]undecan-10-one)

• Product Name: (1S,2R,8R)-2,3,3-Trimethyltricyclo[5.4.0.01,8]undecan-10-one
• CAS No: 791810-00-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 555792
• Update Time: 2023-08-02

(1S,2R,8R)-2,3,3-Trimethyltricyclo[5.4.0.01,8]undecan-10-one Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[1,3]cyclopropa[1,2]cyclohepten-2(1H)-one,octahydro-3a,5,5-trimethyl-, (3aR,3bR,8aS)-rel-
• Cyclopenta[1,3]cyclopropa[1,2]cyclohepten-2(1H)-one,octahydro-7,7,8b-trimethyl-, (3aR,8aS,8bS)-rel- (9CI)
• (3aR,8R,8aS)-7,7,8-Trimethyloctahydrocyclopenta[1,3]cyclopropa[1,2][7]annulen-2(1H)-one
• (1S,2R,8R)-2,3,3-Trimethyltricyclo[5.4.0.01,8]undecan-10-one

• Inchi： 1S/C14H22O/c1-9-13(2,3)6-4-5-11-12-7-10(15)8-14(9,11)12/h9,11-12H,4-8H2,1-3H3/t9-,11?,12-,14+/m1/s1
• InChI Key： JWZKDACNVVAUTR-XFIULASRSA-N
• SMILES： O=C1C[C@@H]2C3CCCC(C)(C)[C@@H](C)[C@]23C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 317
• Topological Polar Surface Area: 17.1